![molecular formula C7H4F3N3 B010161 2-(Trifluoromethyl)imidazo[1,2-a]pyrazine CAS No. 109113-96-4](/img/structure/B10161.png)
2-(Trifluoromethyl)imidazo[1,2-a]pyrazine
Overview
Description
Synthesis Analysis
The synthetic methods for 2-(Trifluoromethyl)imidazo[1,2-a]pyrazine have been explored in various research studies. These methods involve the construction of the imidazo[1,2-a]pyrazine scaffold, often utilizing fluorinated precursors. Researchers have employed diverse strategies to achieve efficient synthesis, including cyclization reactions and functional group transformations .
Scientific Research Applications
Organic Synthesis and Drug Development
“2-(Trifluoromethyl)imidazo[1,2-a]pyrazine” serves as a versatile scaffold in organic synthesis and drug development. It’s a compound that has been the subject of extensive research due to its reactivity and multifarious biological activity. The pattern and position of substitution on the imidazo[1,2-a]pyrazine ring can significantly influence its properties and potential applications in medicinal chemistry .
Synthesis Methods
Advancements in synthetic methods for imidazo[1,2-a]pyrazines have been made, including solvent- and catalyst-free synthesis under microwave irradiation. This method is noted for being fast, clean, high yielding, and environmentally friendly, which is crucial in today’s context of sustainable chemistry .
Biological Activity
Imidazo[1,2-a]pyrazines exhibit a wide range of biological activities. They have been studied for their potential use as antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis agents. This highlights the compound’s significance in the development of new therapeutic agents .
Cyclin-Dependent Kinase Inhibitors
These compounds have also been described as cyclin-dependent kinase (CDK) inhibitors. CDKs play a crucial role in cell cycle regulation, and inhibitors can be used to control cell proliferation in various diseases, including cancer .
Calcium Channel Blockers
As calcium channel blockers, imidazo[1,2-a]pyrazines could be used to treat a variety of cardiovascular diseases. By inhibiting the influx of calcium ions into cardiac and smooth muscle cells, these compounds can reduce muscle contraction and lower blood pressure .
GABA A Receptor Modulators
The role of imidazo[1,2-a]pyrazines as GABA A receptor modulators suggests their potential application in treating neurological disorders such as anxiety, epilepsy, and insomnia .
Commercial Drugs
Some synthetic drugs containing the imidazo[1,2-a]pyrazine unit have been commercialized, including the sedative Zolpidem, the anxiolytic Alpidem, and the heart-failure drug Olprione. This underscores the practical applications and commercial viability of derivatives of this compound .
Environmental Impact
The development of more efficient synthesis methods for imidazo[1,2-a]pyrazines, considering environmental concerns combined with economic aspects, is a significant area of research. This involves creating processes that minimize waste and are more cost-effective .
Mechanism of Action
Target of Action
It has been suggested that imidazo[1,2-a]pyrazine derivatives can act on the pi3k-akt-mtor signaling pathway, which is frequently activated in human malignancies .
Mode of Action
A study on a similar compound, an imidazo[1,2-a]pyrazine derivative a4, showed potent and broad-spectrum anti-influenza activity, especially against the oseltamivir-resistant h1n1/pdm09 strain . This suggests that 2-(Trifluoromethyl)imidazo[1,2-a]pyrazine might interact with its targets in a similar manner.
Biochemical Pathways
Given the potential action on the pi3k-akt-mtor signaling pathway , it can be inferred that the compound might influence cell growth, proliferation, and survival pathways.
Result of Action
Based on the anti-influenza activity of a similar compound, it can be inferred that 2-(trifluoromethyl)imidazo[1,2-a]pyrazine might induce changes in viral proteins, potentially leading to the inhibition of viral replication .
properties
IUPAC Name |
2-(trifluoromethyl)imidazo[1,2-a]pyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3N3/c8-7(9,10)5-4-13-2-1-11-3-6(13)12-5/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZOZMIOBJGXNBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(N=C2C=N1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10390500 | |
Record name | 2-(trifluoromethyl)imidazo[1,2-a]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10390500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Trifluoromethyl)imidazo[1,2-a]pyrazine | |
CAS RN |
109113-96-4 | |
Record name | 2-(trifluoromethyl)imidazo[1,2-a]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10390500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(trifluoromethyl)imidazo[1,2-a]pyrazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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